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Cat. No.: B15549702

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary:

20-Methyltetracosanoyl-CoA is a saturated, methyl-branched very-long-chain fatty acyl-CoA (VLCFA-CoA). While direct experimental data on this s

for its study, and visual diagrams of the key processes.

Introduction to 20-Methyltetracosanoyl-CoA
20-Methyltetracosanoyl-CoA is the activated form of 20-methyltetracosanoic acid, a C25 iso-branched-chain fatty acid. As a VLCFA-CoA, it is a sub

Inferred Metabolic Pathways
The metabolism of 20-Methyltetracosanoyl-CoA can be divided into three main stages: biosynthesis via fatty acid elongation, degradation through p

Biosynthesis: Fatty Acid Elongation
The synthesis of 20-Methyltetracosanoyl-CoA is presumed to occur through the fatty acid elongation pathway located in the endoplasmic reticulum.

Based on studies of other branched-chain fatty acids, the elongation of an iso-fatty acid primer would be carried out by specific ELOVL enzymes. The

digraph "Biosynthesis of 20-Methyltetracosanoyl-CoA" {

  graph [rankdir="LR", splines=ortho, nodesep=0.4];

  node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.1,0.1"];

  edge [fontname="Arial", fontsize=9];

// Nodes

"Iso-Fatty_Acyl_CoA_Primer" [label="Iso-Fatty Acyl-CoA\n(e.g., C17:0-iso-CoA)", fillcolor="#F1F3F4", fontcolo

"Malonyl_CoA" [label="Malonyl-CoA", fillcolor="#F1F3F4", fontcolor="#202124"];

"Elongation_Cycle" [label="Fatty Acid Elongation Cycle\n(4 steps)", shape=ellipse, fillcolor="#FFFFFF", fontco

"20_Methyltetracosanoyl_CoA" [label="20-Methyltetracosanoyl-CoA\n(C25:0-iso-CoA)", fillcolor="#4285F4", fontco

"ELOVL" [label="ELOVL Enzymes\n(e.g., ELOVL1, 3, 7)", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"];

"ACSVL" [label="ACSVL", shape=cds, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"20_Methyltetracosanoic_Acid" [label="20-Methyltetracosanoic Acid", fillcolor="#F1F3F4", fontcolor="#202124"]

"CoA" [label="CoA", fillcolor="#F1F3F4", fontcolor="#202124"];

"ATP" [label="ATP", fillcolor="#F1F3F4", fontcolor="#202124"];

"AMP_PPi" [label="AMP + PPi", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges

"Iso-Fatty_Acyl_CoA_Primer" -> "Elongation_Cycle";

"Malonyl_CoA" -> "Elongation_Cycle";

"Elongation_Cycle" -> "20_Methyltetracosanoic_Acid" [label="Multiple Cycles"];
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"ELOVL" -> "Elongation_Cycle" [style=dashed, arrowhead=none];

"20_Methyltetracosanoic_Acid" -> "20_Methyltetracosanoyl_CoA";

"CoA" -> "20_Methyltetracosanoyl_CoA";

"ATP" -> "ACSVL" [style=dashed];

"ACSVL" -> "20_Methyltetracosanoyl_CoA" [label="Activation", style=dashed, arrowhead=open];

"20_Methyltetracosanoyl_CoA" -> "AMP_PPi" [style=invis];

}

Incorporation into Complex Lipids

A primary function of VLCFA-CoAs is their role as substrates for the synthesis of complex lipids, particularly

```dot

digraph "Incorporation into Ceramides" {

  graph [rankdir="LR", splines=ortho, nodesep=0.4];

  node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.1,0.1"];

  edge [fontname="Arial", fontsize=9];

// Nodes

"20_MT_CoA" [label="20-Methyltetracosanoyl-CoA", fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Sphingoid_Base" [label="Sphingoid Base\n(e.g., Sphinganine)", fillcolor="#F1F3F4", fontcolor="#202124"];

"CerS" [label="Ceramide Synthase\n(e.g., CerS2/3)", shape=cds, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Ceramide" [label="C25-iso-Ceramide", fillcolor="#FBBC05", fontcolor="#202124"];

"Complex_Sphingolipids" [label="Complex Sphingolipids\n(Sphingomyelin, etc.)", fillcolor="#F1F3F4", fontcolor=

"CoA" [label="CoA", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges

"20_MT_CoA" -> "CerS";

"Sphingoid_Base" -> "CerS";

"CerS" -> "Ceramide";

"Ceramide" -> "Complex_Sphingolipids";

"CerS" -> "CoA" [label="Release"];

}

Potential Roles in Health and Disease

The functions of 20-Methyltetracosanoyl-CoA are likely tied to the roles of the complex lipids it helps form.
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Membrane Structure and Function: As a component of sphingolipids, it would contribute to the structure and f

Neurological Function: VLCFAs are highly enriched in the nervous system, particularly in myelin. While the r

Signaling: Ceramide and other sphingolipid metabolites are potent signaling molecules involved in apoptosis,

Conclusion and Future Directions

While the direct study of 20-Methyltetracosanoyl-CoA is in its infancy, its metabolic pathways and functions c

Future research should focus on:

The development of specific analytical standards for 20-Methyltetracosanoyl-CoA to enable its accurate quant

The characterization of the substrate specificities of ELOVL and CerS enzymes with respect to C25 iso-acyl-C

Investigating the presence and abundance of lipids containing 20-methyltetracosanoic acid in different tissu

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15549702?utm_src=pdf-body
https://www.benchchem.com/product/b15549702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elucidating the specific biophysical effects of C25 iso-acyl chains on membrane properties.

By addressing these knowledge gaps, a more complete picture of the endogenous function of 20-Methyltetracosano

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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